Cas no 1666-02-0 (2-Hydroxy-4,6-dimethyl-benzaldehyde)

2-Hydroxy-4,6-dimethyl-benzaldehyde is a substituted benzaldehyde derivative featuring hydroxyl and methyl functional groups at the 2-, 4-, and 6-positions of the aromatic ring. This compound is of interest in organic synthesis due to its reactive aldehyde group and sterically hindered phenolic structure, which can influence selectivity in condensation and coupling reactions. Its methyl substituents enhance stability and may modify solubility properties compared to unsubstituted benzaldehydes. The product finds utility as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals, where its substitution pattern can direct regioselective transformations. It is typically characterized by NMR, IR, and HPLC for purity verification. Proper handling requires standard precautions for aldehydes and phenols.
2-Hydroxy-4,6-dimethyl-benzaldehyde structure
1666-02-0 structure
Product Name:2-Hydroxy-4,6-dimethyl-benzaldehyde
CAS No:1666-02-0
MF:C9H10O2
MW:150.174502849579
MDL:MFCD04113848
CID:1107360
PubChem ID:591070
Update Time:2025-10-10

2-Hydroxy-4,6-dimethyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethyl-2-hydroxybenzaldehyde
    • 2-Hydroxy-4,6-dimethylbenzaldehyde
    • 2-HYDROXY-4,6-DIMETHYL-BENZALDEHYDE
    • 2-Heptanone,4,6-dimethyl
    • 2-hydroxy-4,6-dimethyl-5-nitro-nicotinonitrile
    • 2-Hydroxy-4,6-dimethyl-benzaldehyd
    • 3-Cyan-4,6-dimethyl-5-nitro-pyrid-2-on
    • 4,6-Dimethyl
    • 4,6-dimethyl salicylaldehyde
    • 4,6-Dimethyl-2-Heptanon
    • 4,6-dimethyl-2-heptanone
    • 4,6-Dimethyl-2-hydroxy-5-nitro-nicotinonitril
    • 4,6-dimethyl-heptan-2-one
    • 5-Cyan-2,4-dimethyl-3-nitro-pyrid-6-on
    • iso-diisobutyl ketone
    • 6-Hydroxy-2,4-dimethylbenzaldehyde
    • 4,6-Dimethylsalicylaldehyde
    • CS-0254008
    • EN300-195672
    • AKOS000112541
    • SB85356
    • A856795
    • Benzaldehyde, 2-hydroxy-4,6-dimethyl-
    • AS-33055
    • 2,4-dimethyl-6-hydroxybenzaldehyde
    • MFCD04113848
    • BAA66602
    • 1666-02-0
    • Z1198164144
    • DB-330365
    • SCHEMBL2926466
    • AB-131/42300957
    • 2-Hydroxy-4,6-dimethyl-benzaldehyde
    • MDL： MFCD04113848
    • Inchi： 1S/C9H10O2/c1-6-3-7(2)8(5-10)9(11)4-6/h3-5,11H,1-2H3
    • InChI Key： QVNGLKIFRNFPQC-UHFFFAOYSA-N
    • SMILES： OC1=CC(C)=CC(C)=C1C=O

Computed Properties

  • Exact Mass: 150.06800
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 50 ºC
  • Boiling Point: 140 ºC (29 Torr)
  • Flash Point: 99.0±18.5 ºC,
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.82150

2-Hydroxy-4,6-dimethyl-benzaldehyde Customs Data

  • HS CODE：2912499000
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Hydroxy-4,6-dimethyl-benzaldehyde Pricemore >>

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abcr
AB171766-1 g
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2-Hydroxy-4,6-dimethyl-benzaldehyde Production Method

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